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The colony formation assay, also known as a clonogenic assay, is a fundamental in vitro cell
biology technique used to determine the ability of a single cell to proliferate and form a colony.
[1][2][3] This assay is a gold standard for assessing the long-term effects of cytotoxic agents,
such as chemotherapeutic drugs, on cancer cells. By quantifying the survival and proliferative
capacity of cells after treatment, researchers can effectively determine the sensitivity of a
particular cancer cell line to a specific drug.

This document provides detailed protocols for utilizing the colony formation assay to evaluate
the sensitivity of cancer cells to AZD4547, a potent and selective inhibitor of Fibroblast Growth
Factor Receptors (FGFRs) 1, 2, and 3.[4][5] Dysregulation of the FGF/FGFR signaling pathway
is implicated in various cancers, promoting tumorigenesis, tumor progression, and
angiogenesis.[6][7] AZD4547 exerts its anti-tumor effects by inhibiting FGFR phosphorylation
and downstream signaling pathways, including the RAS-MAPK and PI3K/AKT pathways,
ultimately leading to decreased cell proliferation and increased apoptosis.[6][8][9][10]
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The following protocols and data presentation guidelines are designed to assist researchers in
obtaining robust and reproducible results for assessing AZD4547 sensitivity in their cancer cell
models.

Data Presentation

Quantitative data from colony formation assays should be meticulously recorded and presented
to allow for clear interpretation and comparison. The key parameters to be calculated are the
Plating Efficiency (PE) and the Surviving Fraction (SF).

 Plating Efficiency (PE): Represents the percentage of seeded cells that form colonies in the
untreated control group.

o Formula: PE = (Number of colonies counted / Number of cells seeded) x 100%

e Surviving Fraction (SF): Represents the fraction of cells that survive treatment with AZD4547
compared to the untreated control.

o Formula: SF = (Number of colonies counted after treatment) / (Number of cells seeded x
(PE / 100))

The results should be summarized in a table format as exemplified below.

Table 1: Effect of AZD4547 on Colony Formation in [Cancer Cell Line Name]

AZDA4547 Number of Plating o

. Number of . . Surviving
Concentration Colonies Efficiency (PE) .

Cells Seeded Fraction (SF)

(nM) (Mean * SD) (%)
0 (Control) 500 150+ 12 30.0 1.00
10 500 1059 - 0.70
50 500 607 - 0.40
100 1000 455 - 0.15
200 1000 15+3 - 0.05
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Note: The number of cells seeded may need to be adjusted for higher drug concentrations to

obtain a countable number of colonies.

Table 2: AZD4547 Sensitivity Profile in Various Cancer Cell Lines (Example Data)

GI50 / IC50 (nM)

Cell Line Cancer Type from Colony Reference
Formation Assay
DMS114 Lung Cancer <200 [11]
Sensitive (exact value
NCI-H1703 Lung Cancer ) [11]
not provided)
Sensitive (exact value
NCI-H520 Lung Cancer ) [11]
not provided)
KM12(Luc) Colon Cancer GI50 =100 [12]
] Reduced colony
A2780 Ovarian Cancer ) [13]
formation by 60%
) ] Reduced colony
SKOV3ipl Ovarian Cancer ) [13]
formation by 33-35%
. Reduced colony
HeyA8 Ovarian Cancer [13]

formation by 33-35%

Experimental Protocols

Protocol 1: Colony Formation Assay for Adherent

Cancer Cells

This protocol outlines the procedure for assessing the sensitivity of adherent cancer cells to

AZDA4547.

Materials:

e Cancer cell line of interest
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Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal
Bovine Serum (FBS) and 1% Penicillin-Streptomycin

AZDA4547 stock solution (in DMSO)
Phosphate Buffered Saline (PBS), sterile
Trypsin-EDTA solution

6-well tissue culture plates
Hemocytometer or automated cell counter
Trypan Blue solution

Fixation solution: 4% paraformaldehyde (PFA) or a mixture of methanol and acetic acid (e.qg.,
3:1)

Staining solution: 0.1% to 0.5% Crystal Violet in methanol or ethanol
Incubator (37°C, 5% CO2)

Microscope

Procedure:

Cell Culture and Seeding:

o Culture the cancer cells in complete medium until they reach approximately 80-90%
confluency.

o Wash the cells with PBS and detach them using Trypsin-EDTA.
o Neutralize the trypsin with complete medium and prepare a single-cell suspension.
o Determine the viable cell count using a hemocytometer and Trypan Blue exclusion.[14]

o Seed the cells into 6-well plates at a predetermined density (e.g., 200-1000 cells/well). The
optimal seeding density should be determined empirically for each cell line to yield 50-150
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colonies in the control wells.

e AZDA4547 Treatment:

[e]

Allow the cells to adhere to the plate for 12-24 hours in the incubator.

o Prepare serial dilutions of AZD4547 in complete medium from the stock solution. Ensure
the final DMSO concentration is consistent across all wells and does not exceed a non-
toxic level (typically <0.1%).

o Remove the medium from the wells and replace it with the medium containing the desired
concentrations of AZD4547. Include a vehicle control (medium with the same
concentration of DMSO as the highest drug concentration).

o Incubate the plates for the desired treatment duration (e.g., 7-14 days). The medium can
be replaced with fresh drug-containing medium every 3-4 days if necessary.

e Colony Fixation and Staining:

[e]

After the incubation period, when colonies in the control wells are visible to the naked eye
(typically >50 cells per colony), remove the medium from all wells.

o Gently wash the wells twice with PBS.

o Add 1-2 mL of fixation solution to each well and incubate for 10-15 minutes at room
temperature.

o Remove the fixation solution and allow the plates to air dry completely.

o Add 1-2 mL of Crystal Violet staining solution to each well and incubate for 10-30 minutes
at room temperature.

o Remove the staining solution and gently wash the plates with tap water until the
background is clear.

o Allow the plates to air dry.

e Colony Counting and Analysis:
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o Count the number of colonies in each well. A colony is typically defined as a cluster of at
least 50 cells. Counting can be done manually using a microscope or with automated
colony counting software.

o Calculate the Plating Efficiency (PE) and the Surviving Fraction (SF) for each treatment
condition as described in the Data Presentation section.

o Plot the Surviving Fraction as a function of AZD4547 concentration to generate a dose-
response curve and determine the GI50 or IC50 value.

Mandatory Visualizations
Signaling Pathway Diagram
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Caption: AZD4547 inhibits the FGF/FGFR signaling pathway.
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Experimental Workflow Diagram
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Caption: Experimental workflow for the colony formation assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

¢ 1. Clonogenic assay - Wikipedia [en.wikipedia.org]

e 2. creative-bioarray.com [creative-bioarray.com]

¢ 3. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nim.nih.gov]
e 4. apexbt.com [apexbt.com]

¢ 5. Phase Il Study of AZD4547 in Patients With Tumors Harboring Aberrations in the FGFR
Pathway: Results From the NCI-MATCH Trial (EAY131) Subprotocol W - PMC
[pmc.ncbi.nim.nih.gov]

e 6. The FGFR Family Inhibitor AZD4547 Exerts an Antitumor Effect in Ovarian Cancer Cells -
PMC [pmc.ncbi.nim.nih.gov]

e 7. mdpi.com [mdpi.com]
e 8. aacrjournals.org [aacrjournals.org]
¢ 9. researchgate.net [researchgate.net]

e 10. The Inhibition of the FGFR/PI3K/Akt Axis by AZD4547 Disrupts the Proangiogenic
Microenvironment and Vasculogenic Mimicry Arising from the Interplay between Endothelial
and Triple-Negative Breast Cancer Cells | MDPI [mdpi.com]

e 11. researchgate.net [researchgate.net]

e 12. Anti-Tumor Activity of AZD4547 Against NTRK1 Fusion Positive Cancer Cells Through
Inhibition of NTRKs - PMC [pmc.ncbi.nim.nih.gov]

e 13. The anti-tumor effects of AZD4547 on ovarian cancer cells: differential responses based
on c-Met and FGF19/FGFR4 expression - PMC [pmc.ncbi.nlm.nih.gov]

e 14. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]

¢ To cite this document: BenchChem. [Determining AZD4547 Sensitivity Using Colony
Formation Assay: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b8805471?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Clonogenic_assay
https://www.creative-bioarray.com/clonogenic-assay.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3197314/
https://www.apexbt.com/azd4547.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7367548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7367548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7367548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8509426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8509426/
https://www.mdpi.com/1422-0067/22/19/10817
https://aacrjournals.org/mct/article/doi/10.1158/1535-7163.MCT-16-0297/88619/p/Identification-of-Pharmacodynamic-Transcript
https://www.researchgate.net/publication/341534462_Mechanisms_of_Efficacy_of_the_FGFR1-3_Inhibitor_AZD4547_in_Pediatric_Solid_Tumor_Models
https://www.mdpi.com/1422-0067/24/18/13770
https://www.mdpi.com/1422-0067/24/18/13770
https://www.mdpi.com/1422-0067/24/18/13770
https://www.researchgate.net/figure/Characterization-of-FGFR1-amplification-expression-and-sensitivity-to-AZD4547-in-lung_fig5_295841091
https://pmc.ncbi.nlm.nih.gov/articles/PMC8591201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8591201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811874/
https://www.abcam.com/en-us/knowledge-center/cell-biology/colony-formation-assay
https://www.benchchem.com/product/b8805471/docs#determining-azd4547-sensitivity-using-colony-formation-assay-application-notes-and-protocols
https://www.benchchem.com/product/b8805471/docs#determining-azd4547-sensitivity-using-colony-formation-assay-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b8805471/docs#determining-azd4547-
sensitivity-using-colony-formation-assay-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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